Cas no 1201188-66-0 (Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate)

• Product Name: Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate
• CAS No: 1201188-66-0
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 4562732
• Update Time: 2025-06-08

Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate
• 5H-Pyrrolo[2,3-b]pyrazine-2-carboxylic acid, 5-[(4-methylphenyl)sulfonyl]-, methyl ester
• Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate

• Inchi： 1S/C15H13N3O4S/c1-10-3-5-11(6-4-10)23(20,21)18-8-7-12-14(18)16-9-13(17-12)15(19)22-2/h3-9H,1-2H3
• InChI Key： HOXIJDBMDNNOQP-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=C(C)C=C3)(=O)=O)C=CC1=NC(C(OC)=O)=CN=2

Additional information on Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate

Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate (CAS No 1201188-66-0): A Comprehensive Overview

Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate (CAS No 1201188-66-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. The group and the core contribute to its unique chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

Thepyrrolo[2,3-b]pyrazine scaffold is particularly noteworthy due to its presence in numerous pharmacologically relevant compounds. This bicyclic system exhibits a high degree of structural flexibility, which allows for the introduction of diverse functional groups without compromising stability. Such characteristics are essential for designing molecules that can interact effectively with biological targets. The group, on the other hand, enhances the compound's solubility and reactivity, facilitating its use in synthetic protocols.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived frompyrrolo[2,3-b]pyrazine-based structures. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate derivative is no exception and has been investigated for its potential pharmacological effects.

One of the most compelling aspects of Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The ability to modify the-protected pyrrole ring allows chemists to fine-tune the properties of these derivatives, leading to optimized biological activity.

The pharmacological profile of Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate has been extensively studied in vitro and in vivo. Preclinical trials have revealed that derivatives of this compound exhibit significant anti-proliferative effects on certain cancer cell lines. Additionally, their interaction with inflammatory pathways has been explored, suggesting potential applications in managing chronic inflammatory conditions. These findings underscore the importance of this compound as a building block for drug discovery efforts.

The synthesis of Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the pyrrole ring followed by functionalization at the 5-position with a tosyl group. The carboxylation at the 2-position is achieved through carefully controlled reactions that ensure high yield and purity. This synthetic route underscores the compound's accessibility and suitability for large-scale production.

In conclusion, Methyl5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate (CAS No 1201188-66-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it an invaluable tool for researchers developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.